Cas no 600725-75-5 (1-(Pent-4-en-1-yl)-3-phenylpyrazin-2(1H)-one)

1-(Pent-4-en-1-yl)-3-phenylpyrazin-2(1H)-one structure
600725-75-5 structure
Product Name:1-(Pent-4-en-1-yl)-3-phenylpyrazin-2(1H)-one
CAS No:600725-75-5
MF:C15H16N2O
MW:240.300343513489
CID:2834575
PubChem ID:71374293
Update Time:2025-04-21

1-(Pent-4-en-1-yl)-3-phenylpyrazin-2(1H)-one Chemical and Physical Properties

Names and Identifiers

    • 600725-75-5
    • DTXSID00797084
    • 1-(Pent-4-en-1-yl)-3-phenylpyrazin-2(1H)-one
    • SCHEMBL15135178
    • Inchi: 1S/C15H16N2O/c1-2-3-7-11-17-12-10-16-14(15(17)18)13-8-5-4-6-9-13/h2,4-6,8-10,12H,1,3,7,11H2
    • InChI Key: YVUPGFUAGYEMOE-UHFFFAOYSA-N
    • SMILES: O=C1C(C2C=CC=CC=2)=NC=CN1CCCC=C

Computed Properties

  • Exact Mass: 240.126263138Da
  • Monoisotopic Mass: 240.126263138Da
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 2
  • Heavy Atom Count: 18
  • Rotatable Bond Count: 5
  • Complexity: 365
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 2.6
  • Topological Polar Surface Area: 32.7Ų
Recommended suppliers
Zhengzhou Baoyu Pharmaceutical Co., Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Zhengzhou Baoyu Pharmaceutical Co., Ltd.
Shanghai Jinhuan Chemical CO., LTD.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Shanghai Jinhuan Chemical CO., LTD.
上海嵘奥生物技术有限公司
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
上海嵘奥生物技术有限公司
Tiancheng Chemical (Jiangsu) Co., Ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
钜澜化工科技(青岛)有限公司
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
钜澜化工科技(青岛)有限公司